N-(5-acetyl-4-methylthiazol-2-yl)-1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C15H16ClN3O4S3/c1-8-13(9(2)20)25-15(17-8)18-14(21)10-4-3-7-19(10)26(22,23)12-6-5-11(16)24-12/h5-6,10H,3-4,7H2,1-2H3,(H,17,18,21)
• InChI Key: KHSUVXVYWLKXEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(S3)Cl)C(=O)C
• Molecular Formula: C15H16ClN3O4S3
• Molecular Weight: 434.0 g/mol

Description

N-(5-acetyl-4-methylthiazol-2-yl)-1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C15H16ClN3O4S3 and its molecular weight is 433.94. The purity is usually 95%.
BenchChem offers high-quality N-(5-acetyl-4-methylthiazol-2-yl)-1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-acetyl-4-methylthiazol-2-yl)-1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research on compounds with similar structural features, such as heterocyclic derivatives, indicates that they possess antimicrobial properties. For instance, the synthesis of 1,2,4-triazole derivatives and their potential as antimicrobial agents indicate a broader application of thiazolyl and pyrrolidine derivatives in developing new antibacterial and surface-active agents (R. El-Sayed, 2006).

Development of Novel Heterocycles

Another area of interest is the development of novel heterocyclic compounds. The creation of new pyridothienopyrimidines and pyridothienotriazines, as demonstrated by the reactions involving acetyl and amino groups, showcases the versatility of such structures in synthesizing complex molecules with potential for antimicrobial activities (A. Abdel-rahman, E. A. Bakhite, E. A. Al-Taifi, 2002).

Materials Science Applications

In materials science, the synthesis of aromatic polyamides bearing thiourea and pendant groups indicates how compounds with pyridyl and thiazolyl moieties can contribute to creating materials with desirable properties such as solubility, curability, and thermal stability (L. Ravikumar, R. Saravanan, 2012).